N-cyclohexyl-N,2-dimethyl-5-(4-oxo-3,4-dihydro-1-phthalazinyl)benzenesulfonamide

• IUPAC Name: N-cyclohexyl-N,2-dimethyl-5-(4-oxo-3H-phthalazin-1-yl)benzenesulfonamide
• InChI: InChI=1S/C22H25N3O3S/c1-15-12-13-16(21-18-10-6-7-11-19(18)22(26)24-23-21)14-20(15)29(27,28)25(2)17-8-4-3-5-9-17/h6-7,10-14,17H,3-5,8-9H2,1-2H3,(H,24,26)
• InChI Key: CVSMPZZQFBAPKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NNC(=O)C3=CC=CC=C32)S(=O)(=O)N(C)C4CCCCC4
• Molecular Formula: C22H25N3O3S
• Molecular Weight: 411.5 g/mol

Description

N-cyclohexyl-N,2-dimethyl-5-(4-oxo-3,4-dihydro-1-phthalazinyl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields, including medicinal chemistry, biochemistry, and pharmaceuticals. This compound is also known as PHPS1 and is a potent and selective inhibitor of the protein phosphatase 2A (PP2A) enzyme.

Mechanism of Action

The mechanism of action of N-cyclohexyl-N,2-dimethyl-5-(4-oxo-3,4-dihydro-1-phthalazinyl)benzenesulfonamide involves the inhibition of the PP2A enzyme, which is involved in the regulation of various cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting this enzyme, PHPS1 can induce cell cycle arrest and apoptosis in cancer cells, making it a potential therapeutic agent for cancer treatment.
Biochemical and Physiological Effects
N-cyclohexyl-N,2-dimethyl-5-(4-oxo-3,4-dihydro-1-phthalazinyl)benzenesulfonamide has been shown to have several biochemical and physiological effects. It can induce cell cycle arrest and apoptosis in cancer cells, inhibit the accumulation of beta-amyloid protein in the brain, and modulate the activity of various signaling pathways involved in cellular processes.

Advantages and Limitations for Lab Experiments

The advantages of using N-cyclohexyl-N,2-dimethyl-5-(4-oxo-3,4-dihydro-1-phthalazinyl)benzenesulfonamide in lab experiments include its high potency and selectivity for the PP2A enzyme, its ability to induce cell cycle arrest and apoptosis in cancer cells, and its potential use in treating Alzheimer's disease. However, its limitations include its potential toxicity and side effects, as well as the need for further research to fully understand its mechanism of action and potential therapeutic applications.

Future Directions

There are several future directions for the study of N-cyclohexyl-N,2-dimethyl-5-(4-oxo-3,4-dihydro-1-phthalazinyl)benzenesulfonamide. These include further research into its mechanism of action and potential therapeutic applications, as well as the development of more potent and selective inhibitors of the PP2A enzyme. Additionally, the use of PHPS1 in combination with other anticancer agents may enhance its efficacy and reduce potential toxicity. Finally, the development of new synthetic methods for the production of PHPS1 may improve its yield and make it more accessible for research and clinical use.
Conclusion
In conclusion, N-cyclohexyl-N,2-dimethyl-5-(4-oxo-3,4-dihydro-1-phthalazinyl)benzenesulfonamide is a potent and selective inhibitor of the PP2A enzyme that has shown promise as a potential therapeutic agent for cancer treatment and Alzheimer's disease. Its mechanism of action involves the induction of cell cycle arrest and apoptosis in cancer cells and the inhibition of beta-amyloid protein accumulation in the brain. While there are limitations to its use, further research into its potential therapeutic applications and the development of more potent and selective inhibitors of the PP2A enzyme may lead to new treatments for these diseases.

Scientific Research Applications

N-cyclohexyl-N,2-dimethyl-5-(4-oxo-3,4-dihydro-1-phthalazinyl)benzenesulfonamide has been extensively studied for its potential use in various scientific research applications. It has been shown to have anticancer properties by inhibiting the PP2A enzyme, which is involved in cell proliferation and tumor growth. PHPS1 has also been studied for its potential use in treating Alzheimer's disease, as it can inhibit the accumulation of beta-amyloid protein in the brain.